Cas no 138320-20-4 (Thiocyanic acid [(4-methyl-1H-pyrazol-1-yl)oxy]methyl ester)

• Product Name: Thiocyanic acid [(4-methyl-1H-pyrazol-1-yl)oxy]methyl ester
• CAS No: 138320-20-4
• MF: C₆H₇N₃OS
• MW: 169.204279184341
• CID: 1105558
• PubChem ID: 14989496
• Update Time: 2025-04-20

Thiocyanic acid [(4-methyl-1H-pyrazol-1-yl)oxy]methyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid [(4-methyl-1H-pyrazol-1-yl)oxy]methyl ester
• (4-methylpyrazol-1-yl)oxymethyl thiocyanate
• 138320-20-4
• [(4-Methyl-1H-pyrazol-1-yl)oxy]methyl thiocyanate
• Thiocyanic acid, [(4-methyl-1H-pyrazol-1-yl)oxy]methyl ester
• DTXSID50566626

• Inchi： 1S/C6H7N3OS/c1-6-2-8-9(3-6)10-5-11-4-7/h2-3H,5H2,1H3
• InChI Key： OJIVJSQXQKCZBD-UHFFFAOYSA-N
• SMILES： S(C#N)CON1C=C(C)C=N1

Computed Properties

• Exact Mass: 169.03098303g/mol
• Monoisotopic Mass: 169.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų